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Comparative Data on Growth and Bone Health

The table below summarizes the key findings from clinical and preclinical studies comparing the effects of

edasalonexent and corticosteroids on growth and bone health.

- Corticosteroid Source | Study
Aspect Edasalonexent Findings ] o
(Prednisolone) Findings Type
Growth Growth of ~2.1 inches (5.3 cm) Stunted growth is a typical ~ Phase 2 MoveDMD
Velocity taller per year on average, long-term side effect [2] trial and open-label
aligning with standard growth [1]. extension (Clinical)
curves for unaffected boys [1]. [1].
Body Mass BMI percentile decreased from Excess weight gain is a Phase 2 MoveDMD
Index (BMI) 70th to 55th over 72 weeks, common side effect [1]. trial and open-label
moving toward the average for extension (Clinical)
unaffected boys [1]. [1].
Bone Health Preserved cortical bone density Reduced cortical bone Preclinical study in

and thickness in mdx mice; no
negative impact on bone strength

[3].

density and thickness, and
shorter femurs in mdx
mice [3].

mdx mouse model
(Animal study) [3].
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o Corticosteroid Source | Study
Aspect Edasalonexent Findings ] o
(Prednisolone) Findings Type
Underlying Inhibits NF-kB and does not Activates the GR, which Preclinical in vitro
Mechanism activate the glucocorticoid can lead to negative cell study [4].
receptor (GR), thereby avoiding impacts on bone health [4].

direct negative effects on bone

[4]

Experimental Protocol Details

For researchers, the methodologies of the key clinical and preclinical studies are detailed below.

Clinical Trial: MoveDMD Phase 2 and Open-Label Extension

¢ Objective: To evaluate the safety, efficacy, and impact on growth of edasalonexent in boys with
DMD.

e Population: Ambulatory boys, aged 4-7 years, with a genetically confirmed DMD diagnosis who were
steroid-naive [5].

¢ Intervention: In the open-label extension, boys received edasalonexent orally at a dose of 100
mg/kg/day [5].

e Duration: Up to 72 weeks of treatment [1].

e Growth Metrics: Height, weight, and BMI were monitored over time. Growth velocity was calculated
as the average annualized growth in height. Results were compared to standard growth curves for
unaffected boys in the same age range [1].

Preclinical Study: Bone Health in DMD Mouse Model

e Objective: To compare the effects of edasalonexent and prednisolone on bone density and
structure.
e Animal Model: Mdx mice, a common model for DMD [3].
¢ Intervention Groups: Mice were treated for six months with either:
o Clinically relevant doses of edasalonexent.
o Clinically relevant doses of prednisolone.
o Untreated mdx mice served as the control group [3].
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¢ Bone Assessment: After the treatment period, bones were analyzed using methods that assessed:
o Cortical density and cortical thickness (key indicators of bone strength).
o Femur length (an indicator of bone growth) [3].

Mechanism of Action Diagram

The following diagram illustrates the proposed mechanism by which edasalonexent and corticosteroids

differentially affect growth and bone health, based on the described research.
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The diagram above illustrates the distinct pathways:

¢ Edasalonexent acts specifically to inhibit NF-kB, a key driver of muscle degeneration in DMD. By not
activating the glucocorticoid receptor, it avoids the direct negative effects on bone growth associated
with steroids [4].

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://musculardystrophynews.com/news/edasalonexent-potential-dmd-therapy-in-phase-3-trial-seen-to-preserve-bone-health-in-test-in-mice-against-corticosteroid/
https://www.smolecule.com/products/s526868?utm_src=pdf-body
https://www.smolecule.com/products/s526868?utm_src=pdf-body-img
https://www.smolecule.com/products/s526868?utm_src=pdf-body
https://www.biospace.com/catabasis-pharmaceuticals-presents-information-on-edasalonexent-a-potential-foundational-therapy-for-duchenne-muscular-dystrophy-at-the-virtual-25th-international-congress-of-the-world-muscle-society
https://www.smolecule.com/products/s526868?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Corticosteroids, while providing broad anti-inflammatory effects, activate the glucocorticoid receptor,
which is directly linked to detrimental effects on bone cells and stunted growth [2] [4].

Conclusion for Research and Development

The collected data indicates that edasalonexent offers a differentiated profile from corticosteroids,
potentially addressing a significant unmet need in DMD care. Its mechanism allows for the inhibition of

disease progression without the trade-off of impaired growth and bone health.

¢ Clinical Relevance: The preserved growth velocity and healthier bone metrics position
edasalonexent as a potential foundational therapy, especially in younger patients or as part of a
combination regimen [6] [1].

e Research Implications: The divergence in safety profiles underscores the importance of target
selection in DMD drug development. Therapies that bypass the glucocorticoid receptor pathway may
offer improved long-term safety concerning growth and bone metabolism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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